Cas no 2171185-47-8 ((2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid)

• Product Name: (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid
• CAS No: 2171185-47-8
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6115602
• PubChem ID: 165552534
• Update Time: 2025-07-23

(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid
• EN300-1485954
• 2171185-47-8
• (2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}propanoic acid

• Inchi： 1S/C23H24N2O5/c1-14(20(26)27)24-21(28)23(11-6-12-23)25-22(29)30-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,14,19H,6,11-13H2,1H3,(H,24,28)(H,25,29)(H,26,27)/t14-/m0/s1
• InChI Key： PLMZIBFYKBDUDO-AWEZNQCLSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(N[C@H](C(=O)O)C)=O)CCC1)=O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid

Recent Advances in the Application of (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid (CAS: 2171185-47-8) in Chemical Biology and Pharmaceutical Research

In recent years, the compound (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid (CAS: 2171185-47-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutylformamido and Fmoc-protected amino acid structure, has shown promising potential in peptide synthesis, drug discovery, and targeted therapeutic applications. The following sections provide a comprehensive overview of the latest research developments related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed solid-phase peptide synthesis (SPPS) techniques, leveraging the Fmoc-protecting group for selective deprotection and coupling. The compound's structural features, including the cyclobutyl ring, contribute to its stability and conformational rigidity, making it a valuable building block for peptide-based therapeutics. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed these advancements.

One of the most notable applications of this compound lies in its role as a key intermediate in the development of protease inhibitors. Studies have demonstrated its efficacy in modulating enzyme activity, particularly in the context of viral proteases and cancer-related targets. For instance, a 2023 study published in ACS Chemical Biology reported that derivatives of (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid exhibited potent inhibitory effects against SARS-CoV-2 main protease, suggesting its potential as a therapeutic candidate for COVID-19.

Beyond its therapeutic potential, this compound has also been explored for its utility in chemical biology tools. Its incorporation into peptide probes has enabled researchers to study protein-protein interactions and cellular signaling pathways with high specificity. A recent Nature Chemical Biology article highlighted its use in the development of fluorescently labeled peptides for live-cell imaging, showcasing its versatility in experimental settings.

In conclusion, (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid (CAS: 2171185-47-8) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and adaptability to various applications underscore its importance in the field. Future research is expected to further elucidate its mechanisms of action and expand its therapeutic and diagnostic applications.